Cas no 642-83-1 (Aceglatone)
Aceglatone structure
Product Name:Aceglatone
Aceglatone Chemical and Physical Properties
Names and Identifiers
-
- Aceglatone
- 2,4,6-TRICHLORO-5-(METHYLTHIO)-PYRIMIDINE
- 2,5-Di-O-acetyl-D-glucosaccharo-1,4-3,6-dilacton
- 2-O,5-O-Diacetyl-D-glucaric acid 1,4:6,3-dilactone
- Furo[3,2-b]furan,D-glucaric acid deriv.
- Glucaric acid,1,4:6,3-dilactone,diacetate (7CI)
- Glucaron
- 347Q3OOJ13
- Q4673057
- Aceglatone [INN]
- 2,5-Di-O-acetyl-D-glucaro-1,4:6,3-dilactone
- CHEBI:31160
- Aceglatone [INN:JAN]
- ACEGLATONE [MART.]
- Aceglatonum
- ACEGLATONE [WHO-DD]
- Aceglatonum [INN-Latin]
- [(3R,3aS,6S,6aS)-6-acetyloxy-2,5-dioxo-3,3a,6,6a-tetrahydrofuro[3,2-b]furan-3-yl] acetate
- CCRIS 2774
- UNII-347Q3OOJ13
- D-Glucaric acid 1,4:6,3-dilactone diacetate
- NCGC00183831-01
- D-Glucaric acid di-gamma-lactone diacetate
- (3R,3aS,6S,6aS)-2,5-dioxohexahydrofuro[3,2-b]furan-3,6-diyl diacetate
- Aceglatone (JAN/INN)
- Aceglatona [INN-Spanish]
- D01805
- Glucaron (TN)
- D-GLUCARIC ACID DI-.GAMMA.-LACTONE DIACETATE
- [(3R,3aR,6S,6aR)-6-acetyloxy-2,5-dioxo-3,3a,6,6a-tetrahydrofuro[3,2-b]furan-3-yl] acetate
- Aceglatona
- Glucaric acid, 1,4:6,3-dilactone, diacetate, D-
- Aceglaton
- CHEMBL446209
- ACEGLATONE [MI]
- 2,5-Di-O-acetyl-D-glucosaccharo-1,4:6,3-dilactone
- ACEGLATONE [JAN]
- 2,5-di-O-acetyl glucaro-(1,4)-(6-3)-dilactone
- AKOS040745460
- 642-83-1
-
- Inchi: 1S/C10H10O8/c1-3(11)15-7-5-6(18-9(7)13)8(10(14)17-5)16-4(2)12/h5-8H,1-2H3/t5-,6-,7-,8+/m0/s1
- InChI Key: ZOZKYEHVNDEUCO-DKXJUACHSA-N
- SMILES: O1C([C@@H]([C@@H]2[C@H]1[C@@H](C(=O)O2)OC(C)=O)OC(C)=O)=O
Computed Properties
- Exact Mass: 258.03800
- Monoisotopic Mass: 258.037567
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 105
- XLogP3: -0.4
Experimental Properties
- Color/Form: Solid powder
- Density: 1.49
- Melting Point: 185-186° (Hirasaka)
- Boiling Point: 490°C at 760 mmHg
- Flash Point: 224°C
- Refractive Index: 1.511
- PSA: 105.20000
- LogP: -1.29940
Aceglatone Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Aceglatone Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Aceglatone Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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